Cas no 88104-34-1 (1H-Tetrazol-5-amine,N-phenyl-1-(phenylmethyl)-)

• Product Name: 1H-Tetrazol-5-amine,N-phenyl-1-(phenylmethyl)-
• CAS No: 88104-34-1
• MF: C₁₄H₁₃N₅
• MW: 251.286521673203
• CID: 732711
• Update Time: 2024-01-31

1H-Tetrazol-5-amine,N-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazol-5-amine,N-phenyl-1-(phenylmethyl)-

• Inchi： 1S/C14H13N5/c1-3-7-12(8-4-1)11-19-14(16-17-18-19)15-13-9-5-2-6-10-13/h1-10H,11H2,(H,15,16,18)
• InChI Key： LFNJAQVQCLDGTG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(NC2=CC=CC=C2)=NN=N1

Computed Properties

• Exact Mass: 251.117
• Monoisotopic Mass: 251.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.24
• Boiling Point: 445.8°Cat760mmHg
• Flash Point: 223.4°C
• Refractive Index: 1.671